Cas no 137021-41-1 (Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI))
137021-41-1 structure
Product Name:Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI)
CAS No:137021-41-1
MF:C30H44N10O17Rh2
MW:1022.53817176819
CID:158696
PubChem ID:3081828
Update Time:2025-04-19
Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI) Chemical and Physical Properties
Names and Identifiers
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- Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI)
- 2-(hydroxymethyl)-5-(6-imino-1-methylpurin-9-yl)oxolane-3,4-diol,rhodium(2+),tetraacetate,hydrate
- tetrakis(mu-aceto)-bis(1-methyladenosine)dirhodium (II)
- (Rh-Rh)Tetrakis(mu-(actetato-O:O'))bis(1-methyladenosine-N7)dirhodium
- 2-(hydroxymethyl)-5-(6-imino-1-methyl-purin-9-yl)tetrahydrofuran-3,4-diol
- hydrate
- rhodium(+2) cation
- Rhodium, tetrakis(mu-(actetato-O:O'))bis(1-methyladenosine-N7)di-, (Rh-Rh), monohydrate
- tetraacetate
- Tkbma-Rh2
- 2-(hydroxymethyl)-5-(6-imino-1-methylpurin-9-yl)oxolane-3,4-diol;rhodium(2+);tetraacetate;hydrate
- DTXSID40929665
- Rhodium(2+) acetate--1-methyl-9-pentofuranosyl-1,9-dihydro-6H-purin-6-imine--water (2/4/2/1)
- 137021-41-1
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- Inchi: 1S/2C11H15N5O4.4C2H4O2.H2O.2Rh/c2*1-15-3-14-10-6(9(15)12)13-4-16(10)11-8(19)7(18)5(2-17)20-11;4*1-2(3)4;;;/h2*3-5,7-8,11-12,17-19H,2H2,1H3;4*1H3,(H,3,4);1H2;;/q;;;;;;;2*+2/p-4
- InChI Key: ANQJZXBSQMWCRL-UHFFFAOYSA-J
- SMILES: [Rh+2].[Rh+2].O1C(CO)C(C(C1N1C=NC2C(=N)N(C)C=NC1=2)O)O.O1C(CO)C(C(C1N1C=NC2C(=N)N(C)C=NC1=2)O)O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.O
Computed Properties
- Exact Mass: 1022.10082
- Monoisotopic Mass: 1022.09958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 59
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 9
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 416Ų
Experimental Properties
- PSA: 446.4
Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI) Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
137021-41-1 (Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI)) Related Products
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